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Cat. No.: B11933262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FAM tetrazine 5-isomer is a fluorescent probe that combines the well-established photophysical

properties of fluorescein (FAM) with the bioorthogonal reactivity of a tetrazine moiety. This

combination makes it a valuable tool for advanced fluorescence imaging, particularly in the field

of super-resolution microscopy. The core of its application lies in the inverse electron demand

Diels-Alder (iEDDA) cycloaddition reaction with a strained dienophile, typically a trans-

cyclooctene (TCO) derivative. This reaction is characterized by its rapid kinetics and high

specificity, allowing for the precise labeling of biomolecules in complex biological environments,

including living cells.[1][2]

A key feature of many tetrazine-dye conjugates is their fluorogenic nature. The tetrazine moiety

can quench the fluorescence of the attached dye, and upon reaction with a TCO, this

quenching is relieved, leading to a significant increase in fluorescence intensity.[2] This "turn-

on" effect is highly advantageous for imaging applications as it minimizes background

fluorescence from unreacted probes, thus enhancing the signal-to-noise ratio and enabling

wash-free imaging protocols.[2][3]

These application notes provide an overview of the properties of FAM tetrazine 5-isomer and

detailed protocols for its use in super-resolution microscopy techniques such as stochastic

optical reconstruction microscopy (STORM) and direct STORM (dSTORM).
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Photophysical and Chemical Properties
A summary of the key photophysical and chemical properties of FAM tetrazine 5-isomer is

presented in Table 1. This data is essential for designing and executing fluorescence

microscopy experiments.

Property Value Reference

Chemical Name
5-Carboxyfluorescein, tetrazine

conjugate, 5-isomer
[1]

Molecular Formula C₃₁H₂₁N₅O₆ [1]

Molecular Weight 559.53 g/mol [1]

Excitation Maximum (λ_abs_) 490 nm [1]

Emission Maximum (λ_em_) 513 nm [1]

Extinction Coefficient 80,000 M⁻¹cm⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.93 [1]

Fluorescence Turn-On Ratio

Up to 109-fold (for a similar

fluorescein-tetrazine

conjugate, Fl-6-Tz)

[1]

Solubility Good in DMF and DMSO [1]

Table 1: Photophysical and Chemical Properties of FAM Tetrazine 5-Isomer.

Bioorthogonal Labeling Workflow
The central principle for using FAM tetrazine 5-isomer is a two-step labeling strategy. First, the

biomolecule of interest is tagged with a TCO group. This can be achieved through genetic

encoding of unnatural amino acids, metabolic labeling, or conjugation to antibodies or other

ligands. In the second step, the TCO-tagged biomolecule is specifically labeled with FAM

tetrazine 5-isomer through the iEDDA reaction.
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Step 1: TCO Functionalization

Step 2: Bioorthogonal Labeling Step 3: Imaging

Biomolecule of Interest TCO-functionalized
Biomolecule

e.g., Genetic Encoding,
Antibody Conjugation

Fluorescently Labeled
Biomolecule

iEDDA Reaction

FAM Tetrazine
5-isomer

Super-Resolution
Microscopy
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Start:
Cells on Coverslip

Fixation
(4% PFA, 15 min)

Permeabilization
(0.1% Triton X-100, 10 min)

Blocking
(3% BSA, 30-60 min)

TCO Labeling
(e.g., Phalloidin-TCO, 60 min)

FAM Tetrazine Labeling
(1-5 µM, 30-60 min)

Mount for Imaging
 

Start:
Live cells with TCO-tagged protein

Prepare FAM Tetrazine
in imaging medium (1-10 µM)

Incubate cells with dye
(15-30 min, 37°C)

Wash (Optional)

Live-Cell Super-Resolution Imaging

Proceed to imaging

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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